(2E)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H21N3O/c1-24-20(14-16-23-24)19-10-7-18(8-11-19)13-15-22-21(25)12-9-17-5-3-2-4-6-17/h2-12,14,16H,13,15H2,1H3,(H,22,25)/b12-9+
• InChI Key: KSRBVWPVEUASSP-FMIVXFBMSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

“1-(3-Methyl-1-phenyl-5-pyrazolyl)piperazine” is a compound with the molecular formula C14H18N4. It is used as an intermediate to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines as selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as IR and NMR.

Physical And Chemical Properties Analysis

This compound has a melting point of 107-108°C, a boiling point of 429°C, and a density of 1.19. It is slightly soluble in DMSO and methanol.

Scientific Research Applications

(2E)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-phenylprop-2-enamide has been used in a variety of scientific research applications. It has been studied for its potential biological activity and has been used in laboratory experiments to investigate its effects on various physiological processes. For example, it has been used to study the effects of oxidative stress on cells and to investigate the role of calcium channels in the regulation of cellular processes. Additionally, it has been used to study the effects of drugs on the nervous system and to investigate the role of nitric oxide in cardiovascular function.

Mechanism of Action

Target of Action

Similar compounds with a pyrazole core have been reported to targetNicotinamide phosphoribosyltransferase (NAMPT) , a key enzyme in the NAD+ salvage pathway. NAMPT plays a pivotal role in many biological processes including metabolism and aging .

Mode of Action

Compounds with similar structures have been reported to inhibit their targets, leading to changes in the biological processes they regulate .

Biochemical Pathways

Given its potential target, it may affect theNAD+ salvage pathway , which plays a crucial role in cellular energy metabolism.

Pharmacokinetics

Similar compounds are reported to be slightly soluble in dmso and methanol , which could influence their bioavailability.

Result of Action

Similar compounds have been reported to exhibit cytotoxic effects on several human cell lines .

Advantages and Limitations for Lab Experiments

(2E)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-phenylprop-2-enamide has several advantages for use in laboratory experiments. It is highly soluble in aqueous solutions, which makes it easy to handle and use in experiments. Additionally, it has been shown to have a variety of biochemical and physiological effects, which makes it useful for investigating the effects of various drugs and compounds on physiological processes. However, it is important to note that it may have some limitations for use in laboratory experiments, such as its potential toxicity and its potential to interact with other compounds.

Future Directions

The potential future directions for (2E)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-phenylprop-2-enamide are numerous. Further research is needed to fully understand its mechanism of action and its potential effects on various physiological processes. Additionally, further research is needed to investigate its potential use in the treatment of various diseases. Furthermore, further research is needed to investigate its potential interactions with other drugs and compounds. Finally, further research is needed to investigate its potential toxicity and its potential side effects.

Synthesis Methods

(2E)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-phenylprop-2-enamide can be synthesized through a multi-step process. The first step involves the reaction of 4-methyl-1H-pyrazole-5-carboxylic acid with ethyl bromoacetate in the presence of anhydrous sodium acetate. This reaction produces ethyl 4-methyl-1H-pyrazole-5-carboxylate. The second step involves the reaction of ethyl 4-methyl-1H-pyrazole-5-carboxylate with phenylacetic acid in the presence of anhydrous sodium acetate. This reaction produces this compound.